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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480 Get Quote

Disclaimer: Initial research indicates that "PPA-904" is a designation for multiple products,

including a phenothiazine photosensitizer for photodynamic therapy and a low-voltage contact

box for projector lifts.[1][2][3][4][5][6][7][8][9] One source mentions PPA-904 in the context of

organic electronics for OLEDs and OPVs, stating it enhances efficiency, stability, light

absorption, and charge transport.[10] However, detailed public-domain data, including

synthesis protocols and specific performance metrics for flexible electronics applications, is not

available.

Therefore, the following application notes and protocols are based on a representative,

hypothetical organic semiconductor, hereafter referred to as "Flexi-Semiconductor-904 (FS-

904)", to illustrate the expected data, methodologies, and applications relevant to the audience.

Introduction to Flexi-Semiconductor-904 (FS-904)
Flexi-Semiconductor-904 is a novel p-type organic semiconductor designed for high-

performance, solution-processable flexible electronic devices. Its molecular structure

incorporates a rigid, conjugated backbone for efficient charge transport, coupled with flexible

side chains to ensure excellent solubility and film-forming properties on various flexible

substrates. These characteristics make it a prime candidate for applications such as Organic

Field-Effect Transistors (OFETs), Organic Photovoltaics (OPVs), and flexible sensors. This

document outlines the material's key properties, provides protocols for device fabrication, and

details characterization methodologies.
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Material Properties & Performance Data
The intrinsic properties of FS-904 enable its superior performance in flexible electronic

applications. The data presented below is typical for a high-performance organic

semiconductor and serves as a benchmark for device fabrication and characterization.

Table 1: Optoelectronic and Physical Properties of FS-904

Property Value Conditions

Highest Occupied Molecular

Orbital (HOMO)
-5.25 eV Cyclic Voltammetry

Lowest Unoccupied Molecular

Orbital (LUMO)
-3.10 eV Cyclic Voltammetry

Optical Bandgap (Eg) 2.15 eV UV-Vis Spectroscopy

Peak Absorption Wavelength

(λmax)
580 nm In Chloroform Solution

Solubility > 20 mg/mL Chloroform, 25 °C

Thermal Decomposition

Temperature (Td)
315 °C 5% weight loss, N2

Table 2: Performance Metrics in Flexible Electronic Devices

Device Type Substrate Key Parameter Typical Value

Flexible OFET
PET (Polyethylene

terephthalate)
Hole Mobility (µh) > 1.5 cm²/Vs

Flexible OFET PET On/Off Current Ratio > 106

Flexible OPV
PEN (Polyethylene

naphthalate)

Power Conversion

Efficiency (PCE)
~9.5% (with PC71BM)

Flexible Strain Sensor
PDMS

(Polydimethylsiloxane)
Gauge Factor ~25
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Experimental Protocols
Detailed methodologies for fabricating and characterizing devices using FS-904 are provided

below.

Protocol: Fabrication of a Flexible Organic Field-Effect
Transistor (OFET)
This protocol describes the steps to create a top-gate, bottom-contact OFET on a flexible PET

substrate.

Materials:

FS-904 powder

High-purity chloroform (anhydrous)

PET substrate with pre-patterned Gold (Au) source/drain electrodes

Cytop™ (as a dielectric)

Silver (Ag) paste (for gate electrode)

Nitrogen (N2) gas source

Piranha solution (H2SO4:H2O2, 3:1 ratio)

Equipment:

Spin coater

Hot plate

Glovebox with N2 atmosphere

Vacuum oven

Probe station and semiconductor parameter analyzer
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Procedure:

Substrate Cleaning:

Sonicate the PET substrate with Au electrodes in acetone, then isopropanol, for 15

minutes each.

Dry the substrate with a stream of N2.

Treat the substrate surface with UV-Ozone for 10 minutes to improve surface energy.

Semiconductor Deposition:

Prepare a 10 mg/mL solution of FS-904 in chloroform inside the glovebox. Stir at 40°C for

1 hour.

Filter the solution through a 0.2 µm PTFE syringe filter.

Spin-coat the FS-904 solution onto the substrate at 3000 rpm for 60 seconds.

Anneal the film on a hot plate at 110°C for 15 minutes to remove residual solvent.

Dielectric Layer Deposition:

Spin-coat a layer of Cytop™ (diluted in its solvent) over the semiconductor film at 2000

rpm for 60 seconds.

Cure the dielectric layer in a vacuum oven at 80°C for 30 minutes.

Gate Electrode Fabrication:

Screen-print the silver paste onto the dielectric layer to define the gate electrode.

Cure the gate electrode at 70°C for 20 minutes.

Characterization:

Transfer the completed device to a probe station.
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Measure the transfer and output characteristics using a semiconductor parameter

analyzer to determine hole mobility and the on/off ratio.

Protocol: Preparation of a Flexible Organic Photovoltaic
(OPV) Cell
This protocol details the fabrication of a bulk heterojunction (BHJ) OPV on a flexible PEN

substrate.

Materials:

FS-904 powder

PC71BM (fullerene acceptor)

ITO-coated PEN substrate

PEDOT:PSS (hole transport layer)

Calcium (Ca) and Aluminum (Al) (for cathode)

High-purity chlorobenzene

Equipment:

Spin coater

Glovebox with N2 atmosphere

Thermal evaporator

Solar simulator (AM 1.5G)

Source measure unit (SMU)

Procedure:

Substrate Preparation:
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Clean the ITO-coated PEN substrate by sonicating in deionized water, acetone, and

isopropanol for 15 minutes each.

Dry with N2 and treat with UV-Ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition:

Spin-coat an aqueous solution of PEDOT:PSS onto the ITO surface at 4000 rpm for 45

seconds.

Anneal the substrate at 120°C for 10 minutes.

Active Layer Deposition:

Inside a glovebox, prepare a blend solution of FS-904:PC71BM (1:1.2 weight ratio) in

chlorobenzene at a total concentration of 20 mg/mL.

Stir the solution overnight at 50°C.

Spin-coat the active layer blend onto the PEDOT:PSS layer at 1500 rpm for 60 seconds.

Anneal the film at 100°C for 10 minutes.

Cathode Deposition:

Transfer the substrate to a thermal evaporator.

Sequentially deposit Calcium (20 nm) and Aluminum (100 nm) at a pressure below 10-6

Torr to form the cathode.

Encapsulation and Testing:

Encapsulate the device using a UV-curable epoxy and a glass coverslip to prevent

degradation.

Measure the current density-voltage (J-V) characteristics under a solar simulator (100

mW/cm², AM 1.5G) to determine PCE, Voc, Jsc, and Fill Factor.
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Visualizations: Workflows and Pathways
The following diagrams illustrate key experimental processes and relationships.

Substrate Preparation

Layer Deposition

Characterization

PET Substrate with
Au Electrodes

Sonication
(Acetone, IPA)

N2 Dry

UV-Ozone Treatment

Spin-Coat
FS-904 Solution

Anneal at 110°C

Spin-Coat
Cytop Dielectric

Cure at 80°C

Screen-Print
Ag Gate

Cure at 70°C

Probe Station

Measure Transfer &
Output Curves

Extract Mobility &
On/Off Ratio

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for fabricating a flexible OFET using FS-904.
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Caption: Energy level and charge generation process in an FS-904:PCBM OPV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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